Cas no 1261443-62-2 (4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl
• CAS No: 1261443-62-2
• MF: C₁₅H₁₄F₃NO
• MW: 281.272974491119
• CID: 4997001
• Update Time: 2025-06-08

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C15H14F3NO/c1-9-7-11(8-10(2)14(9)19)12-5-3-4-6-13(12)20-15(16,17)18/h3-8H,19H2,1-2H3
• InChI Key： ZDOWKNAVELGXTG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1C=C(C)C(=C(C)C=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 4.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2)

The compound 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, methyl substituents, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity biphenyl compounds or trifluoromethoxy-containing intermediates, highlighting the growing demand for such chemicals in drug discovery and material science.

In recent years, the interest in fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl contributes to its lipophilicity, a critical factor in optimizing drug candidates for CNS (Central Nervous System) targets. This aligns with trending topics like blood-brain barrier penetration and neurotherapeutic development, which dominate academic and industrial discussions. Additionally, the compound’s amino functionality allows for further derivatization, making it a versatile building block for heterocyclic synthesis.

The synthesis of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura coupling, followed by selective functionalization. This process is often queried in search engines as efficient biphenyl synthesis methods or trifluoromethoxy introduction techniques. The compound’s crystalline form and solubility profile are also key considerations for formulation scientists, addressing common questions about API (Active Pharmaceutical Ingredient) compatibility and excipient selection.

From an environmental perspective, the biodegradability of fluorinated compounds is a hot topic, with researchers investigating green chemistry alternatives for fluorination. While 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl is not classified as hazardous, its handling requires standard laboratory precautions. Searches for safe handling of aromatic amines or fluorinated compound storage reflect user concerns about workplace safety and regulatory compliance.

In agrochemical applications, this compound’s structural motifs are explored for designing next-generation pesticides with lower environmental impact. Queries like biphenyl-based herbicides or CF3O-containing fungicides underscore its relevance in sustainable agriculture. Its potential role in crop protection aligns with global trends toward precision farming and reduced chemical load.

Analytical characterization of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl involves advanced techniques like HPLC-MS and NMR spectroscopy, frequently searched as purity determination methods. The compound’s chromatographic behavior and spectral data are critical for quality control, addressing industry needs for reproducible synthetic protocols.

In conclusion, 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2) exemplifies the intersection of medicinal chemistry and material innovation. Its multifaceted applications respond to pressing challenges in drug development, agrochemical design, and environmental sustainability, making it a compound of enduring scientific and industrial interest.